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Compound of Interest

Compound Name:
7-Hydroxy Granisetron

Hydrochloride

CAS No.: 133841-04-0

Cat. No.: B588862

Get Quote

Executive Summary & Core Directive
Do NOT sewer. The primary directive for 7-Hydroxy Granisetron Hydrochloride is Zero

Discharge to municipal water systems.

As a pharmacologically active metabolite of Granisetron (a potent 5-HT3 receptor antagonist),

this compound possesses significant biological activity and aquatic toxicity potential.

Regardless of the scale—whether milligram-level reference standards or gram-level synthesis

byproducts—disposal must follow RCRA (Resource Conservation and Recovery Act) protocols

for hazardous pharmaceutical waste.

Immediate Action Plan:

Segregate: Isolate from general laboratory trash and non-hazardous chemical waste.

Label: Mark clearly as "Hazardous Waste – Toxic/Pharmaceutical."
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Destroy: The only validated destruction method is High-Temperature Incineration via a

licensed facility.

Chemical Profile & Hazard Identification
To ensure scientific integrity, we must treat 7-Hydroxy Granisetron Hydrochloride with the

same or higher level of precaution as its parent compound, Granisetron HCl. As a research

chemical, specific toxicological data is often incomplete; therefore, the Precautionary Principle

applies: assume high potency and aquatic toxicity.

Table 1: Physicochemical & Hazard Data
Parameter Data Relevance to Disposal

Compound Name
7-Hydroxy Granisetron

Hydrochloride
Target Analyte

CAS Number
133841-04-0 (HCl salt) /

133841-15-3 (Free base)
Identification for Manifests

Parent Compound
Granisetron HCl (CAS 107007-

99-8)
Safety Proxy

GHS Classification
Acute Tox. 4 (Oral); Aquatic

Chronic 3

Toxic if swallowed; Harmful to

aquatic life [1, 2]

Hazard Statements

H302 (Harmful if swallowed),

H412 (Harmful to aquatic life

with long-lasting effects)

Dictates PPE and

Environmental controls

Solubility Water Soluble
High Risk of Leaching (Do not

landfill)
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Expert Insight: 5-HT3 antagonists are designed to be stable in biological systems. This

metabolic stability translates to environmental persistence. If released into waterways, they can

affect aquatic species' neurological functions. This is the causality behind the strict "No

Sewering" rule [3].

Operational Disposal Protocol
Workflow Logic (Decision Matrix)
The following diagram outlines the decision logic for segregating waste streams containing 7-

Hydroxy Granisetron HCl.
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Waste Generation:
7-Hydroxy Granisetron HCl

Determine Physical State

Solid Waste
(Pure Substance, Spills, PPE)

Liquid Waste
(HPLC Effluent, Mother Liquor)

Trace Residue
(Empty Vials <3% remaining)

Segregate into
Amber/HDPE Container

Segregate into
Compatible Solvent Carboy

Triple Rinse with Solvent

If RCRA Empty

Label: 'Hazardous Waste -
Toxic Pharmaceutical'

Combine Rinsate

Deface Label ->
Glass Recycling/Trash

Rinsate goes to Liquid Waste

High-Temperature Incineration
(Licensed Facility)
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Figure 1: Decision matrix for segregating and processing 7-Hydroxy Granisetron HCl waste

streams.

Detailed Procedures
A. Solid Waste (Pure Standard, Contaminated PPE, Weighing
Boats)

Containment: Place all solid waste directly into a wide-mouth High-Density Polyethylene

(HDPE) jar or a dedicated hazardous waste bag.

Why HDPE? It is chemically resistant and shatterproof, unlike glass.

Labeling: Apply a hazardous waste label immediately. Include the full chemical name ("7-
Hydroxy Granisetron Hydrochloride") and the hazard warning ("Toxic").

Storage: Store in a Satellite Accumulation Area (SAA) near the point of generation until full or

ready for pickup.

B. Liquid Waste (HPLC Effluents, Stock Solutions)
Segregation: Do not mix with general "Non-Hazardous" aqueous waste. Even if the

concentration is ppm-level (e.g., HPLC waste), the biological activity requires it to be treated

as hazardous chemical waste.

Compatibility: Ensure the collection carboy is compatible with the mobile phase solvents

(e.g., Acetonitrile/Methanol).

pH Check: Ensure the waste stream is not mixed with incompatible acids/bases that could

cause exothermic reactions, although Granisetron HCl is generally stable in solution.

C. Trace Residues (Empty Vials)
The "P-List" Consideration: While Granisetron is not explicitly P-listed (acutely hazardous) by

the EPA, best practice for high-potency research chemicals is to treat empty vials as

hazardous waste unless triple-rinsed.

Triple Rinse Protocol:
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Add solvent (methanol or water) to the vial (10% volume).

Cap and shake.

Pour rinsate into the Liquid Waste carboy (Step B).

Repeat 3 times.

Deface the label and dispose of the glass as standard lab glass waste.

Decontamination & Spill Response
In the event of a spill, relying on evaporation is unsafe due to the compound's solid salt nature

(it will dry into a dispersible dust).

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety glasses. If

powder is aerosolized, use an N95 or P100 respirator.

Containment: Cover the spill with a damp paper towel (to prevent dust generation) or an

absorbent pad.

Neutralization:

Wipe the area with 10% Bleach (Sodium Hypochlorite) followed by water.

Mechanism:[1][2] Oxidation helps degrade the organic structure of the pharmaceutical,

breaking the pharmacophore [4].

Verification: For high-potency areas, a surface swab test analyzed via LC-MS is the only way

to guarantee "Non-Detect" status.

Regulatory Compliance (US & EU Context)
United States (EPA/RCRA):

Under the "Management Standards for Hazardous Waste Pharmaceuticals" (40 CFR Part

266 Subpart P), healthcare facilities are banned from sewering hazardous
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pharmaceuticals [3].[2] Research labs should voluntarily adopt this standard to ensure

"Cradle-to-Grave" liability protection.

European Union (ECHA):

Dispose of according to EWC Code 18 01 08 (Cytotoxic and cytostatic medicines) or 18

01 09 (Medicines other than those mentioned in 18 01 08), depending on specific potency

assessment. Incineration is mandatory [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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